Cas no 694500-28-2 (1-(azepan-1-yl)-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}ethan-1-one)

• Product Name: 1-(azepan-1-yl)-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}ethan-1-one
• CAS No: 694500-28-2
• MF: C₁₅H₁₈N₄O₂S
• MW: 318.394021511078
• CID: 5480666
• Update Time: 2025-05-27

1-(azepan-1-yl)-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(azepan-1-yl)-2-{[5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}ethanone
• Ethanone, 1-(hexahydro-1H-azepin-1-yl)-2-[[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]thio]-
• 1-(azepan-1-yl)-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}ethan-1-one

• Inchi： 1S/C15H18N4O2S/c20-13(19-8-3-1-2-4-9-19)11-22-15-18-17-14(21-15)12-6-5-7-16-10-12/h5-7,10H,1-4,8-9,11H2
• InChI Key： QCRXNTYVGLFGFW-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCCC1)CSC1=NN=C(C2=CC=CN=C2)O1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1-(azepan-1-yl)-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}ethan-1-one

Comprehensive Overview of 1-(azepan-1-yl)-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}ethan-1-one (CAS No. 694500-28-2)

The compound 1-(azepan-1-yl)-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}ethan-1-one (CAS No. 694500-28-2) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including the azepane ring and the 1,3,4-oxadiazole scaffold, make it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity and its role in targeting specific biological pathways.

In recent years, the demand for novel heterocyclic compounds like 1-(azepan-1-yl)-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}ethan-1-one has surged due to their versatility in pharmaceutical development. The pyridine moiety in this compound enhances its binding affinity to biological targets, while the thioether linkage provides stability and improved pharmacokinetic properties. This combination of features makes it a valuable tool for designing next-generation therapeutics.

One of the most frequently searched questions related to this compound is: "What are the potential applications of 1-(azepan-1-yl)-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}ethan-1-one in drug discovery?" Current studies suggest that it may play a role in inhibiting key enzymes involved in inflammatory and metabolic disorders. Its oxadiazole core is known to interact with a variety of protein targets, making it a versatile scaffold for lead optimization.

Another hot topic in the scientific community is the synthetic routes for 694500-28-2. Researchers are exploring efficient and scalable methods to produce this compound, with a focus on green chemistry principles. The use of catalyzed coupling reactions and microwave-assisted synthesis has shown promise in reducing reaction times and improving yields. These advancements align with the growing trend toward sustainable and cost-effective chemical synthesis.

The physicochemical properties of 1-(azepan-1-yl)-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}ethan-1-one are also a subject of interest. Its moderate lipophilicity and good solubility profile make it suitable for oral bioavailability studies. Additionally, its molecular weight and hydrogen bond acceptors/donors are within the desirable range for drug-like molecules, as per Lipinski's rule of five.

In the context of computational chemistry, this compound has been the focus of molecular docking and QSAR (Quantitative Structure-Activity Relationship) studies. These in silico approaches help predict its binding modes and optimize its structure for enhanced efficacy. The integration of AI-driven drug design tools has further accelerated the exploration of its therapeutic potential.

As the pharmaceutical industry continues to prioritize targeted therapies, compounds like 694500-28-2 are gaining traction. Its ability to selectively interact with specific biological targets minimizes off-target effects, a critical consideration in modern drug development. This aligns with the broader shift toward personalized medicine and precision healthcare.

In summary, 1-(azepan-1-yl)-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}ethan-1-one represents a compelling area of research with multifaceted applications. Its structural complexity, combined with its promising biological activity, positions it as a key player in the future of medicinal chemistry. Ongoing studies will likely uncover new dimensions of its utility, solidifying its place in the ever-evolving landscape of drug discovery.